4-[4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-2-amine

• IUPAC Name: 4-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C16H23N7S/c1-3-17-15-18-11(2)10-13(19-15)22-6-8-23(9-7-22)16-21-20-14(24-16)12-4-5-12/h10,12H,3-9H2,1-2H3,(H,17,18,19)
• InChI Key: XAOHEFGUWFUEOF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)C3=NN=C(S3)C4CC4)C
• Molecular Formula: C16H23N7S
• Molecular Weight: 345.5 g/mol

Description

The compound you mentioned seems to be a complex organic molecule that contains several functional groups, including a cyclopropyl group, a thiadiazol group, a piperazine ring, and a pyrimidine ring. These functional groups are common in many pharmaceuticals and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The cyclopropyl group, thiadiazol group, piperazine ring, and pyrimidine ring would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties that might be relevant for this compound include its molecular weight, solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Without specific information, it’s hard to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Without specific information, it’s hard to provide a detailed safety and hazards analysis.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has promising biological activity, it could be further developed as a pharmaceutical.